![molecular formula C15H20N4O B2830514 N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)pivalamide CAS No. 2034290-84-9](/img/structure/B2830514.png)
N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)pivalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)pivalamide is a chemical compound that belongs to the class of pyrazole derivatives. It has gained significant attention in the field of scientific research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Antileishmanial Activity: Pyrazole-bearing compounds have demonstrated potent antileishmanial effects . Researchers have explored the potential of this compound in treating leishmaniasis, a parasitic disease caused by Leishmania species.
Organic Synthesis and Intermediates
- Nitration Reactions : The title compound can be obtained from 1-methylpyrazole by nitration, leading to the formation of 1-methyl-3,4,5-trinitropyrazole . As an organic intermediate, it holds research value and application prospects.
Materials Science and Energetic Materials
- High Energy Insensitive Explosives : While the compound itself is not an explosive, its derivative, 1-methyl-3,4,5-trinitropyrazole, is a high-energy insensitive explosive . Understanding its synthesis and properties contributes to materials science and safety.
Computational Chemistry and Molecular Modeling
- In Silico Studies : A molecular simulation study justified the potent in vitro antipromastigote activity of a related compound. It exhibited favorable binding patterns in the active site of LmPTR1 . Researchers can explore similar computational analyses for this compound.
Chemical Education and Crystallography
- Crystal Structure Determination : The crystal structure of 1-methyl-1H-pyrazol-2-ium nitrate has been reported, providing valuable data for crystallographers . Understanding its arrangement aids in teaching crystallography principles.
properties
IUPAC Name |
2,2-dimethyl-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O/c1-15(2,3)14(20)17-8-11-6-5-7-16-13(11)12-9-18-19(4)10-12/h5-7,9-10H,8H2,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRDUTGHJKSXCPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=C(N=CC=C1)C2=CN(N=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.